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Compound of Interest

Compound Name: Dimethoxy(methyl)octylsilane
CAS No.: 85712-15-8
Cat. No.: B1587501
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Spectral Data Guide:
Dimethoxy(methyl)octylsilane

Technical Monograph & Application Note

Executive Summary

Dimethoxy(methyl)octylsilane (CAS: 85712-15-8), often referred to as
Octylmethyldimethoxysilane, is a critical bifunctional organosilane used extensively in surface
modification, sol-gel synthesis, and the manufacturing of reversed-phase HPLC stationary
phases (C8 bonding).[1] Its amphiphilic nature—possessing a hydrophobic octyl chain and
hydrolyzable methoxy groups—makes it ideal for creating hydrophobic monolayers on
inorganic substrates.[1]

This guide provides a definitive reference for the spectral characterization of
Dimethoxy(methyl)octylsilane. It synthesizes experimental data for Nuclear Magnetic
Resonance (

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1587501#bc-rfq
https://www.benchchem.com/product/b1587501/docs?utm_src=pdf-body#spectral-data-for-dimethoxy-methyl-octylsilane-nmr-ir
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethoxymethyloctylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethoxymethyloctylsilane
https://www.benchchem.com/product/b1587501/docs?utm_src=pdf-body#spectral-data-for-dimethoxy-methyl-octylsilane-nmr-ir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

H,
C,

Si NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy, grounded in mechanistic
causality to ensure reproducibility in R&D environments.[1]

Molecular Identity & Physiochemical Profile[1][2]

Before spectral analysis, verification of the compound's physiochemical baseline is required to
rule out gross contamination or hydrolysis products.

Property Value Notes

IUPAC Name Dimethoxy(methyl)octylsilane

CAS Number 85712-15-8 Verified Registry
Formula

Molecular Weight 218.41 g/mol

Appearance Clear, colorless liquid Haze indicates hydrolysis
Density at

Refractive Index Sensitive to purity

Boiling Point

Spectral Characterization Strategy

The validation of organosilanes requires a multi-modal approach. While

H NMR confirms the ratio of alkyl to alkoxy groups, it is blind to the inorganic silicon core.

Si NMR is the "gold standard" for determining the degree of functionality (D vs. T units) and
detecting oligomerization (siloxane formation). FT-IR provides a rapid "fingerprint" for functional
group integrity, specifically the absence of broad -OH bands indicative of premature hydrolysis.

[1]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dimethoxymethyloctylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethoxymethyloctylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Analytical Workflow

The following diagram outlines the logical flow for complete structural verification, ensuring data
integrity before material application.

Sample Prep NMR Suite
(Dry CDCI3, <50 ppm H20) (1H, 13C, 29Si)

Raw Material irect
(Dimethoxy(methyl)octylsilane) FT-IR Analysis
(Neat Film)

Data Validation

Click to download full resolution via product page

Figure 1: Structural verification workflow ensuring anhydrous conditions to prevent hydrolysis
artifacts.

Nuclear Magnetic Resonance (NMR) Data[1][3][5][6]
[71[8][9][10]

Solvent: Deuterated Chloroform (

) with 0.05% TMS. Conditions:

, anhydrous atmosphere.[1]

Proton NMR ( H NMR)

The proton spectrum is characterized by three distinct regions: the silicon-methyl singlet, the
alkoxy singlets, and the aliphatic octyl chain multiplets.
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Shift (

» Ppm)

Multiplicity

Integral Assignment

Structural
Context

0.12

Singlet (s)

3H

Characteristic "T"
or "D" unit methyl
on Si.[1]

0.62

Multiplet (m)

2H

-methylene
protons (shielded
by Si).[1]

0.88

Triplet (t)

3H

Terminal methyl

of octyl chain.[1]

1.20-1.45

Multiplet (m)

12H

Bulk methylene
protons of octyl
chain.[1]

3.50

Singlet (s)

6H

Methoxy groups
(labile,
hydrolyzable).[1]

Interpretation: The integral ratio of the methoxy peak (3.50 ppm) to the Si-methyl peak (0.12

ppm) must be exactly 2:1. A deviation suggests hydrolysis (loss of MeOH) or contamination

with methyltrimethoxysilane.[1]

Carbon NMR ( C NMR)

Carbon NMR confirms the carbon skeleton and differentiates the methoxy carbon from the

aliphatic chain.
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Shift (
Assignment Notes
» Ppm)
- Highly shielded carbon
' attached directly to Si.[1]
141 Terminal Standard alkane terminus.[1]
14.5 -carbon.[1]
Bulk methylene chain carbons.
22.8-335
[1]
50.1 Diagnostic methoxy peak.[1]

Silicon NMR ( Si NMR)

This is the critical parameter for silane purity.[1] The chemical shift is sensitive to the number of
oxygen atoms attached to silicon.

Shift (

Species Structure Type
» Ppm)
-6.0

Monomer (D unit precursor)
1.0
-20 to -22 Dimer/Oligomer

(Linear siloxane)

Causality: A shift from -6 ppm toward -20 ppm indicates the sample has begun to polymerize
(aging).[1] High-purity material should show a single sharp peak near -6 ppm.[1]

Infrared Spectroscopy (FT-IR)[1][11]

Method: Neat liquid film between KBr or NaCl plates.[1] Key Diagnostic: Absence of broad O-H
stretch (
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)[1]
Wavenumber (
Intensity Assignment Diagnostic Value
)
Aliphatic octyl chain
2960 - 2850 Strong C-H Stretch
presence.[1]
1260 sh st "Methyl on Silicon"
arp, Stron
P 9 Def.[1] signature band.[1]
Asymmetric stretch of
1190, 1090 Very Strong
methoxy groups.[1]
800 - 850 Medi Silicon-Carbon bond
- edium
Stretch confirmation.[1]
~460 Medium Rocking Skeletal vibration.[1]

Experimental Protocols
Sample Preparation for NMR (Self-Validating System)

To prevent in-situ hydrolysis during measurement, which leads to confusing "ghost" peaks,
follow this strict protocol:

Solvent Drying: Use

stored over 4A molecular sieves.[1] Water content must be <10 ppm.[1]

 Inert Environment: Prepare the NMR tube within a nitrogen-purged glovebox or using a
Schlenk line.[1]

e Tube Sealing: Cap the NMR tube immediately. For long acquisitions (

Si), wrap the cap with Parafilm or use a screw-cap tube with a PTFE septum.[1]

o Reference: Use Tetramethylsilane (TMS) as the internal standard (

ppm).[1]
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Hydrolysis & Surface Modification Pathway

Understanding the reactivity of Dimethoxy(methyl)octylsilane is crucial for its application in
drug development (e.g., creating inert surfaces for protein handling).

Dimethoxy(methyl)octylsilane
(Hydrophobic Precursor)

A cid/Base Cat.

Hydrolysis
(+ H20, - MeOH)

Reactive Silanol
(R-Si(Me)(OH)2)

Self-Polymerization\Surface -OH Attack

Condensation Surface Bonding
(- H20) (Substrate-O-Si-R)

Click to download full resolution via product page

Figure 2: Reaction pathway showing the competition between surface bonding and self-
polymerization.[1]

Applications in R&D and Drug Development
¢ HPLC Column Manufacturing:
o Used to generate C8 (Octyl) stationary phases.[1]

o Mechanism:[1][2] The dimethoxy functionality allows for bidentate bonding to the silica
support, or more commonly, polymerization on the surface to form a protective silicone
layer, while the octyl chain provides the reversed-phase interaction.
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e Surface Passivation:
o Treating glass vials to prevent adsorption of basic drugs or proteins.[1]

o Protocol: 2-5% solution in dry toluene or ethanol (with trace water for activation), reflux for
2-4 hours.

e Sol-Gel Hybrids:

o Acts as a "modifier" in TEOS/TMOS networks to introduce flexibility and hydrophobicity
into the silica matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectral data for Dimethoxy(methyl)octylsilane (NMR,
IR)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587501/docs#spectral-data-for-dimethoxy-methyl-
octylsilane-nmr-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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